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Compound of Interest

Compound Name: 4-Bromo-3-iodobenzoic acid

Cat. No.: B079514

An In-depth Technical Guide to 4-Bromo-3-
iodobenzoic Acid

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 4-Bromo-3-iodobenzoic acid, a
key halogenated aromatic compound used in various fields of chemical synthesis. The
document details its chemical identity, physical and chemical properties, a detailed
experimental protocol for its synthesis, and a logical workflow diagram.

Chemical Structure and IUPAC Name

4-Bromo-3-iodobenzoic acid is a disubstituted benzoic acid derivative. The molecule consists
of a benzene ring functionalized with a carboxylic acid group, a bromine atom, and an iodine
atom. The substituents are located at positions 1 (carboxylic acid), 4 (bromo), and 3 (iodo) of
the aromatic ring.

o |[UPAC Name: 4-bromo-3-iodobenzoic acid.[1]
e Synonyms: 4-bromo-3-iodo-benzoic Acid, Benzoic acid, 4-bromo-3-iodo-.[2]
Chemical Structure:

(A 2D representation of the chemical structure)
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Physicochemical and Spectroscopic Data

The quantitative properties of 4-Bromo-3-iodobenzoic acid are summarized in the table
below. This data is essential for its application in experimental design, reaction monitoring, and
purification processes.

Property Value Reference
IUPAC Name 4-bromo-3-iodobenzoic acid [1]
CAS Number 42860-06-0 [2]
Molecular Formula C7H4BrlO2 [2]
Molecular Weight 326.91 g/mol [2]
Appearance Solid [2]
Purity >97% [2]

INChI=1S/C7H4BrlO2/c8-5-2-1-

InChl 4(7(10)11)3-6(5)9/h1-3H, [2]
(H,10,11)
VRRRMWPFDXNFBX-

InChlKey [2]

UHFFFAOYSA-N

Keep in dark place, sealed in
Storage [3]
dry, 2-8°C

Experimental Protocol: Synthesis of 4-Bromo-3-
iodobenzoic Acid

The synthesis of 4-Bromo-3-iodobenzoic acid can be achieved via electrophilic iodination of
4-bromobenzoic acid. The bromine atom and the carboxylic acid group on the starting material
direct the incoming electrophile (iodine) to the 3-position. The following protocol is a
representative method based on established procedures for the halogenation of aromatic
compounds.

Materials:
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» 4-Bromobenzoic acid

¢ N-lodosuccinimide (NIS)

o Concentrated Sulfuric Acid (H2S0a4)

» Deionized Water

e Sodium thiosulfate solution (10% w/v)

o Ethyl acetate

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa)
Procedure:

e In a round-bottom flask equipped with a magnetic stirrer, carefully dissolve 1.0 equivalent of
4-bromobenzoic acid in a minimal amount of concentrated sulfuric acid at 0°C (ice bath).

» While maintaining the temperature and stirring, add 1.1 equivalents of N-lodosuccinimide
(NIS) to the solution in small portions over 30 minutes.

» After the addition is complete, allow the reaction mixture to stir at room temperature.

e Monitor the reaction progress using thin-layer chromatography (TLC) until the starting
material is consumed (typically 2-4 hours).

Work-up and Purification:
o Upon completion, slowly pour the reaction mixture over crushed ice with vigorous stirring.

» A precipitate will form. If the solution has a purple or brown color due to excess iodine, add
10% sodium thiosulfate solution dropwise until the color disappears.

e Collect the crude solid product by vacuum filtration and wash thoroughly with cold deionized
water.
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o Dissolve the crude product in ethyl acetate and transfer it to a separatory funnel.
e Wash the organic layer with deionized water, followed by brine.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure to yield the crude 4-Bromo-3-iodobenzoic acid.

e The product can be further purified by recrystallization from a suitable solvent system, such
as an ethanol/water mixture.

Visualization of Synthetic Pathway

The following diagram illustrates the logical workflow for the synthesis of 4-Bromo-3-
iodobenzoic acid from 4-bromobenzoic acid.

1. N-lodosuccinimide (NIS)

2. Sulfune Acid (Hr50-) 4-Bromo-3-iodobenzoic Acid

4-Bromobenzoic Acid

Click to download full resolution via product page

Caption: Synthesis of 4-Bromo-3-iodobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b079514#4-bromo-3-iodobenzoic-acid-chemical-
structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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